Cas no 151582-19-3 (1,3-Cyclopentanedione, 2-(trifluoroacetyl)- (9CI))

• Product Name: 1,3-Cyclopentanedione, 2-(trifluoroacetyl)- (9CI)
• CAS No: 151582-19-3
• MF: C₇H₅F₃O₃
• MW: 194.108012914658
• CID: 99499
• PubChem ID: 19789962
• Update Time: 2025-04-18

1,3-Cyclopentanedione, 2-(trifluoroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedione, 2-(trifluoroacetyl)- (9CI)
• 1,3-Cyclopentanedione,2-(2,2,2-trifluoroacetyl)-
• 2-(2,2,2-trifluoroacetyl)cyclopentane-1,3-dione
• 151582-19-3
• 2-(trifluoroacetyl)cyclopentane-1,3-dione
• 2-trifluoroacetylcyclopentane-1,3-dione
• SCHEMBL9465184
• DTXSID20599946

• Inchi： 1S/C7H5F3O3/c8-7(9,10)6(13)5-3(11)1-2-4(5)12/h5H,1-2H2
• InChI Key： FITGGMUMTAFYJF-UHFFFAOYSA-N
• SMILES： FC(C(C1C(CCC1=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 194.01905
• Monoisotopic Mass: 194.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21